Cas no 1806070-43-8 (5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde
• CAS No: 1806070-43-8
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4846532
• Update Time: 2025-06-12

5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H7F2NO/c1-5-7(4-12)2-6(3-11-5)8(9)10/h2-4,8H,1H3
• InChI Key： HZHLUSSXXABZLZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.3
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde (CAS No. 1806070-43-8)

5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde (CAS No. 1806070-43-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and pyridine moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a reactive aldehyde group, makes it particularly valuable for constructing heterocyclic frameworks, a critical step in drug discovery and functional material design.

In recent years, the demand for fluorinated pyridine derivatives like 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and biologically active compounds. For instance, its incorporation into kinase inhibitors has shown promising results in preclinical studies, addressing key challenges in oncology and inflammation research. This aligns with the growing interest in targeted therapies and precision medicine, topics frequently searched by professionals in the life sciences sector.

From a synthetic chemistry perspective, the difluoromethyl group in 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde offers distinct advantages. Fluorine atoms are known to modulate the electronic properties of molecules, improving their binding affinity to biological targets. This has led to its use in structure-activity relationship (SAR) studies, a hot topic among medicinal chemists. Additionally, the compound's aldehyde functionality enables facile derivatization, making it a preferred choice for high-throughput screening libraries and combinatorial chemistry approaches.

The agrochemical industry has also recognized the potential of 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde. Its structural features are being leveraged to design next-generation crop protection agents with improved efficacy and environmental safety. This resonates with current trends in green chemistry and sustainable agriculture, which dominate searches among environmental scientists and agronomists. The compound's ability to act as a precursor for herbicides and pesticides underscores its relevance in addressing global food security challenges.

Analytical characterization of 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and precise identification, critical for regulatory compliance and research reproducibility. The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications where process optimization and cost-efficiency are paramount concerns.

In the realm of material science, 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde is being investigated for its role in synthesizing functional polymers and organic electronic materials. Its electron-withdrawing properties make it a candidate for designing n-type semiconductors, a topic gaining traction in the development of flexible electronics and energy storage devices. This aligns with the surge in searches related to renewable energy technologies and smart materials.

Safety and handling protocols for 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactive aldehyde group warrants careful storage away from strong oxidizers and reducing agents. These precautions are consistent with best practices in chemical safety management, a recurring theme in occupational health discussions.

Looking ahead, the versatility of 5-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde positions it as a key player in interdisciplinary research. Its applications span from drug discovery to advanced materials, reflecting the compound's adaptability to evolving scientific needs. As industries continue to prioritize innovation and sustainability, this compound is poised to remain at the forefront of cutting-edge developments, answering the call for high-performance chemicals that meet both technical and environmental standards.